Methyl 4-(2-amino-1-cyano-2-oxoethyl)-3-nitrobenzoate

• Molecular Formula: C11H9N3O5
• Molecular Weight: 263.21 g/mol
• IUPAC Name: methyl 4-(2-amino-1-cyano-2-oxoethyl)-3-nitrobenzoate
• InChI: InChI=1S/C11H9N3O5/c1-19-11(16)6-2-3-7(8(5-12)10(13)15)9(4-6)14(17)18/h2-4,8H,1H3,(H2,13,15)
• InChI Key: PKUVHCQWSYOMPI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)C(C#N)C(=O)N)[N+](=O)[O-]

Description

Methyl 4-(2-amino-1-cyano-2-oxoethyl)-3-nitrobenzoate is a useful research compound. Its molecular formula is C11H9N3O5 and its molecular weight is 263.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Starting material 25 (10 g, 50 mmol) and cyanacetamide (26, 8.4 g, 100 mmol) were dissolved in dry THF and NaH (60% ig, 4 g, 100 mmol) was added. The reaction was stirred over night at ambient temperature. Now it was cooled to 0° C. and 4 N HCl/Dioxan was added. The reaction mixture was concentrated in vacuo, the solid residue crystallized with 400 ml isopropyl ethyl ether, resulting crystals were filtered and dried. Then the crystals were washed with water and again filtered and dried. Thereby 8.9 g of the desired product 27 (67%, 34 mmol) were isolated.

Synthesis routes and methods II

Procedure details

NaH (3.41 g, 85 mmol) was added portionwise to a cold solution of 2-cyanoacetamide (7.18 g, 85 mmol) in DMF (53 mL). After 30 minutes at room temperature, a solution of methyl 4-fluoro-3-nitrobenzoate (8.5 g, 42.7 mmol) in 15 mL of DMF was added dropwise. After 3 hours a mixture of ice, water and 12 mL HCl (10%) were added. The resulting solid was filtered, rinsed with water and dried under high vacuum overnight to give 9.1 g of methyl 4-(2-amino-1-cyano-2-oxoethyl)-3-nitrobenzoate: 1H NMR (400 MHz, DMSO-d6) δ ppm 3.93 (s, 3H) 5.78 (s, 1H) 7.77 (s, 1H) 7.91 (d, J=7.83 Hz, 1H) 8.04 (s, 1H) 8.39 (dd, J=8.02, 1.76 Hz, 1H) 8.56 (d, J=1.56 Hz, 1H).